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Compound of Interest

Compound Name: Cabozantinib-d6

Cat. No.: B12426220 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of

Cabozantinib-d6, a deuterated analog of a potent receptor tyrosine kinase inhibitor used in

research. Adherence to these protocols is critical to ensure personnel safety, prevent

environmental contamination, and maintain regulatory compliance. This guide is intended for

researchers, scientists, and drug development professionals actively handling this compound.

I. Hazard Profile and Safety Summary
Cabozantinib and its deuterated forms are potent compounds that require careful handling. The

primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.

[1] All handling and disposal procedures must be conducted with appropriate personal

protective equipment (PPE).
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Hazard Classification Description Precautionary Statement

Skin Irritation Causes skin irritation.[1]

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves.[1]

Eye Irritation
Causes serious eye irritation.

[1]

P280: Wear eye

protection/face protection.[1]

Respiratory Irritation
May cause respiratory

irritation.[1]

P261: Avoid breathing dust.

P271: Use only in a well-

ventilated area.[1]

Waste Classification
Potential hazardous

pharmaceutical waste.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

II. Step-by-Step Disposal Protocol for Cabozantinib-
d6
This protocol outlines the necessary steps for the safe disposal of Cabozantinib-d6, from initial

waste segregation to final removal from the laboratory.

Step 1: Segregation of Waste

Solid Waste: All solid materials contaminated with Cabozantinib-d6, including unused

compound, contaminated gloves, bench paper, pipette tips, and empty vials, must be

segregated as hazardous pharmaceutical waste.

Liquid Waste: Solutions containing Cabozantinib-d6 must be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) department.

Step 2: Waste Container Management
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Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Cabozantinib-
d6" and include the full chemical name: N-(4-((6,7-di(methoxy-d3)-4-quinolyl)oxy)phenyl)-N'-

(4-fluorophenyl)-1,1-cyclopropanedicarboxamide.

Container Type: Use black containers for hazardous pharmaceutical waste, as

recommended by the EPA.[2]

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic. Ensure containers are kept closed when not in use.

Step 3: Decontamination of Work Surfaces

Following any work with Cabozantinib-d6, thoroughly decontaminate all work surfaces (e.g.,

fume hood, benchtop) using a suitable deactivating agent or a multi-step cleaning process as

recommended by your institution's EHS.

Step 4: Final Disposal

Coordination with EHS: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste. Do not attempt to dispose of this material through

standard laboratory or municipal waste streams.

Regulatory Compliance: The disposal of pharmaceutical waste is regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[2][3] Your EHS department will ensure that the waste is transported to a permitted

treatment, storage, and disposal facility (TSDF), where it will likely be incinerated.[2]

Prohibited Disposal Methods:

DO NOT dispose of Cabozantinib-d6 down the drain. The EPA's Subpart P regulations

explicitly prohibit the sewering of hazardous waste pharmaceuticals.[2]

DO NOT dispose of Cabozantinib-d6 in the regular trash.

DO NOT flush Cabozantinib-d6 down the toilet.[4]

III. Experimental Workflow for Disposal
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The following diagram illustrates the logical flow for the proper management and disposal of

Cabozantinib-d6 waste.
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Cabozantinib-d6 Waste Disposal Workflow

This guide is intended to provide a clear and actionable framework for the safe disposal of

Cabozantinib-d6. Always consult your institution's specific EHS guidelines and protocols, as
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local regulations may vary. By adhering to these procedures, you contribute to a safer

laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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